Cas no 669015-36-5 (Boc-HomoSec(Mob)-OH)

• Product Name: Boc-HomoSec(Mob)-OH
• CAS No: 669015-36-5
• MF: C₁₇H₂₅NO₅Se
• MW: 402.344104528427
• CID: 4779167
• Update Time: 2025-06-14

Boc-HomoSec(Mob)-OH Chemical and Physical Properties

Names and Identifiers

• Boc-HomoSec(Mob)-OH
• Boc-D-HomoSec(Mob)-OH
• (R)-2-((tert-Butoxycarbonyl)amino)-4-((4-methoxybenzyl)selanyl)butanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-4-((4-methoxybenzyl)selanyl)butanoic acid

• Inchi： 1S/C17H25NO5Se/c1-17(2,3)23-16(21)18-14(15(19)20)9-10-24-11-12-5-7-13(22-4)8-6-12/h5-8,14H,9-11H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： DACGJHKBWPCGRY-UHFFFAOYSA-N
• SMILES： [Se](CC1C=CC(=CC=1)OC)CCC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 402
• Topological Polar Surface Area: 84.9

Additional information on Boc-HomoSec(Mob)-OH

Comprehensive Overview of Boc-HomoSec(Mob)-OH (CAS No. 669015-36-5): Properties, Applications, and Industry Insights

Boc-HomoSec(Mob)-OH (CAS No. 669015-36-5) is a specialized protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a tert-butoxycarbonyl (Boc) protecting group and a 4-methoxybenzyl (Mob) side-chain modifier, making it a critical building block for constructing complex peptide-based therapeutics. Its molecular structure ensures high stability during solid-phase peptide synthesis (SPPS), aligning with the growing demand for precision medicine and bioconjugation technologies.

The rise of peptide drugs in treating metabolic disorders, oncology, and neurodegenerative diseases has amplified interest in Boc-HomoSec(Mob)-OH. Researchers frequently search for "Boc-HomoSec(Mob)-OH solubility" or "CAS 669015-36-5 suppliers," reflecting its niche yet essential role in drug discovery pipelines. Unlike conventional amino acids, this derivative enables selective deprotection under mild acidic conditions, a feature highly valued in green chemistry initiatives.

From a technical perspective, Boc-HomoSec(Mob)-OH exhibits excellent compatibility with Fmoc/tBu strategies, addressing common challenges like racemization during peptide elongation. Its carboxyl group activation efficiency also supports automated synthesizer workflows, a trending topic among biotech startups optimizing high-throughput screening. Analytical data (HPLC, MS) typically confirms ≥95% purity, meeting stringent GMP standards for preclinical development.

Environmental and regulatory factors further drive innovation around CAS No. 669015-36-5. With increasing scrutiny on sustainable manufacturing, suppliers now emphasize solvent recovery processes in production. This aligns with broader industry queries like "Boc-HomoSec(Mob)-OH storage conditions" or "scalable synthesis routes," highlighting the compound’s balance between performance and eco-efficiency.

Emerging applications in targeted drug delivery systems, particularly antibody-drug conjugates (ADCs), showcase the versatility of Boc-HomoSec(Mob)-OH. Its orthogonal protection scheme allows seamless integration with linker technologies, a hot topic in ADC optimization forums. Additionally, computational studies exploring its conformational stability provide insights for AI-driven molecular design—a rapidly growing interdisciplinary field.

In summary, Boc-HomoSec(Mob)-OH represents a convergence of cutting-edge chemistry and therapeutic innovation. As peptide therapeutics gain FDA approvals (e.g., semaglutide for diabetes), demand for such high-purity intermediates will continue to surge. Future research may focus on enantioselective synthesis or continuous flow production to further enhance accessibility for global R&D teams.